Cas no 13421-07-3 (Benzoic acid, 4-chloro-2-(phenylthio)-)

• Product Name: Benzoic acid, 4-chloro-2-(phenylthio)-
• CAS No: 13421-07-3
• MF: C₁₃H₉ClO₂S
• MW: 264.727361440659
• MDL: MFCD17165334
• CID: 1235122
• Update Time: 2025-11-02

Benzoic acid, 4-chloro-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-(phenylthio)-
• 4-chloro-2-phenylsulfanylbenzoic acid

• MDL： MFCD17165334
• Inchi： 1S/C13H9ClO2S/c14-9-6-7-11(13(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H,(H,15,16)
• InChI Key： PLYPQBMNAHHULI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.02276

Experimental Properties

• PSA: 66.4

Additional information on Benzoic acid, 4-chloro-2-(phenylthio)-

Comprehensive Overview of Benzoic acid, 4-chloro-2-(phenylthio)- (CAS No. 13421-07-3): Properties, Applications, and Industry Insights

Benzoic acid, 4-chloro-2-(phenylthio)-, identified by its CAS No. 13421-07-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of substituted benzoic acids, which are widely recognized for their versatile applications. The presence of both chloro and phenylthio functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-chloro-2-(phenylthio)benzoic acid synthesis" or "CAS 13421-07-3 applications", reflecting its growing relevance in modern chemistry.

In recent years, the demand for high-purity intermediates like Benzoic acid, 4-chloro-2-(phenylthio)- has surged, driven by advancements in drug discovery and crop protection. The compound's unique structure allows it to act as a building block for bioactive molecules, particularly in the development of antifungal and antibacterial agents. A trending topic in online forums is its potential role in green chemistry, where researchers explore eco-friendly synthesis routes to minimize environmental impact. Searches for "sustainable synthesis of 4-chloro-2-(phenylthio)benzoic acid" highlight this shift toward sustainable practices.

The physicochemical properties of CAS No. 13421-07-3 are critical for its applications. With a molecular formula of C13H9ClO2S, it exhibits moderate solubility in organic solvents, which is advantageous for industrial-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure its purity, a topic frequently queried as "analytical methods for 4-chloro-2-(phenylthio)benzoic acid". Its stability under controlled conditions makes it suitable for long-term storage, a feature highly valued in supply chain logistics.

From a commercial perspective, Benzoic acid, 4-chloro-2-(phenylthio)- is supplied by leading chemical manufacturers under stringent quality standards. Procurement-related searches, such as "CAS 13421-07-3 suppliers" or "bulk pricing for 4-chloro-2-(phenylthio)benzoic acid", indicate its market viability. Regulatory compliance, particularly with REACH and FDA guidelines, is another hot topic, as industries prioritize safety and traceability in raw material sourcing.

Innovations in catalysis and process optimization have further elevated the compound's profile. For instance, recent studies explore its use in palladium-catalyzed cross-coupling reactions, a subject often searched as "CAS 13421-07-3 in C-C bond formation". Such applications align with the broader trend of precision chemistry, where tailored intermediates enable complex molecular architectures.

In conclusion, Benzoic acid, 4-chloro-2-(phenylthio)- (CAS No. 13421-07-3) represents a nexus of scientific innovation and industrial utility. Its multifaceted role in pharmaceuticals, agrochemicals, and material science underscores its importance. As research continues to uncover new applications, this compound is poised to remain a focal point in organic synthesis and beyond.